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Compound of Interest

Compound Name: 5-Hydroxynicotinic acid

Cat. No.: B121310 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like 5-Hydroxynicotinic acid are paramount to ensuring

laboratory safety and environmental compliance. This guide provides a clear, step-by-step

procedure for the safe disposal of 5-Hydroxynicotinic acid, supplemented with essential

safety data and a procedural flowchart.

Properties and Safety Overview
5-Hydroxynicotinic acid is a white to off-white or yellow solid.[1] It is classified as an irritant,

causing skin and serious eye irritation, and may also cause respiratory irritation.[2][3]

Therefore, adherence to strict safety protocols during handling and disposal is crucial.

Property Value

Chemical Formula C6H5NO3

Molar Mass 139.11 g/mol

Appearance White to off-white to yellow solid[1]

Hazards
Causes skin irritation, Causes serious eye

irritation, May cause respiratory irritation[2][3]

Personal Protective Equipment (PPE)
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Before initiating the disposal process, it is mandatory to be equipped with the appropriate

personal protective equipment.

Equipment Specification

Eye Protection Safety goggles or face shield[2][4]

Hand Protection Protective gloves (e.g., Natural rubber)

Body Protection Lab coat, apron

Respiratory Protection
Use in a well-ventilated area. Avoid breathing

dust.[2][5]

Step-by-Step Disposal Procedure
The disposal of 5-Hydroxynicotinic acid must be carried out in a manner that prevents

environmental contamination and ensures personal safety.

Preparation: Ensure the designated disposal area is clean and you are wearing the

necessary PPE. Have spill control materials readily available.

Containment: Carefully sweep up the solid 5-Hydroxynicotinic acid, avoiding dust

formation.[5]

Packaging: Place the collected material into a suitable, clearly labeled, and tightly closed

container for disposal.[2][5]

Waste Classification: This chemical waste is classified as hazardous.[5]

Final Disposal: Dispose of the container at an approved waste disposal plant, adhering to all

local, regional, and national regulations.[2][6][7] Do not let this chemical enter the

environment.[5]

Emergency Procedures: Spills and Exposure
In the event of a spill or accidental exposure, immediate action is critical.
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Exposure Type First Aid Measures

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical advice.[2]

Skin Contact
Wash with plenty of soap and water. If skin

irritation occurs, seek medical advice.[2]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. Call a

poison center or doctor if you feel unwell.[2]

Ingestion

Clean mouth with water and drink plenty of

water afterward. Get medical attention if

symptoms occur.[2]

For spills, ensure adequate ventilation and wear appropriate PPE.[5] Avoid dust formation while

sweeping up the material and place it in a suitable container for disposal.[5]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 5-
Hydroxynicotinic acid.
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Start: Identify 5-Hydroxynicotinic
Acid for Disposal

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Carefully Sweep Solid Material
(Avoid Dust Formation)

Step 3: Place in a Labeled,
Sealed Container

Step 4: Classify as
Hazardous Waste

Step 5: Transfer to an Approved
Waste Disposal Facility

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 5-Hydroxynicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b121310?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7447677.htm
https://www.fishersci.com/store/msds?partNumber=AAH3072514&productDescription=5-HYDROXYNICOTINIC+ACD+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/45msds_0219GjGhs00Div.3sdsIsonicotinicacid.pdf
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11429190&countryCode=GB&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15802&PLANT=d__ALF
https://www.sigmaaldrich.com/US/en/sds/sial/n4126
https://www.benchchem.com/product/b121310#5-hydroxynicotinic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b121310#5-hydroxynicotinic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b121310#5-hydroxynicotinic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b121310#5-hydroxynicotinic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b121310?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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